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Compound of Interest

Compound Name: Didecylbenzene

Cat. No.: B15176053 Get Quote

A Note on Nomenclature: The term "didecylbenzene" is not commonly found in chemical

literature and is likely a misspelling of dodecylbenzene. This guide will focus on

dodecylbenzene and its commercially significant sulfonated derivatives, which are major

components of anionic surfactants.

This technical guide provides a comprehensive overview of dodecylbenzene, focusing on its

chemical properties, synthesis, toxicological data, and biological interactions. The information is

tailored for researchers, scientists, and professionals in drug development and environmental

science.

Chemical Identification and Properties
Dodecylbenzene is an organic compound consisting of a C12 alkyl group (dodecyl) attached to

a phenyl group. It is the parent compound for a class of surfactants known as linear

alkylbenzene sulfonates (LAS). The position of the phenyl group along the linear alkyl chain

can vary, leading to different isomers.

Molecular Formula: C18H30[1]

Below is a summary of the common identifiers for dodecylbenzene and its isomers.
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Identifier Value

Molecular Formula C18H30

IUPAC Name Dodecylbenzene

Synonyms
Laurylbenzene, Phenyldodecane, n-

Dodecylbenzene

CAS Number (n-Dodecylbenzene) 123-01-3

CAS Number (Isomer Mixture) 29986-57-0

CAS Number (Branched Chain) 25265-78-5

Synthesis and Application
Dodecylbenzene is primarily produced through the alkylation of benzene with linear mono-

olefins. The resulting linear alkylbenzene (LAB) is then sulfonated to produce linear

alkylbenzene sulfonic acid. This acid is subsequently neutralized, most commonly with sodium

hydroxide, to form sodium dodecylbenzene sulfonate (SDBS), a key active ingredient in

laundry and dishwashing detergents.[2]

This protocol describes a laboratory-scale sulfonation of dodecylbenzene.

Materials:

Dodecylbenzene

98% Sulfuric acid

Water

Separatory funnel

Reaction vessel with stirrer, thermometer, and reflux condenser

Procedure:

Add 35 mL of dodecylbenzene to the reaction vessel.
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While stirring, slowly add 35 mL of 98% sulfuric acid, ensuring the temperature does not

exceed 40°C.

After the addition is complete, raise the temperature to 60-70°C and maintain for 2 hours.

Cool the mixture to 40-50°C and slowly add approximately 15 mL of water.

Transfer the mixture to a separatory funnel and allow the layers to separate.

Remove the lower aqueous layer containing inorganic salts, retaining the upper organic

phase which is the dodecylbenzene sulfonic acid.

The resulting acid can then be neutralized with a base like sodium hydroxide to produce

sodium dodecylbenzene sulfonate.

This protocol is adapted from a general sulfonation reaction description.[3]

Toxicological Data
The toxicity of dodecylbenzene and its sulfonated derivatives (LAS) has been studied in

various organisms. Generally, LAS is considered to have low acute toxicity to humans but can

be an irritant at high concentrations.[4][5] Its environmental impact is of greater concern,

particularly in aquatic ecosystems.

Table of Aquatic Toxicity for Linear Alkylbenzene Sulfonates (LAS)
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Organism Endpoint Concentration
Alkyl Chain
Length

Reference

Daphnia magna EC50 0.68 mg/L C14 [6]

Daphnia magna EC50 2.6 mg/L C13 [6]

Daphnia magna EC50 5.9 mg/L C12 [6]

Daphnia magna EC50 21.2 mg/L C11 [6]

Daphnia magna EC50 27.6 mg/L C10 [6]

Fish (General) Acute Toxicity 0.5 - 20 mg/L Mixture [6]

Algae (General) EC50 0.1 - 100 mg/L Mixture [6]

Potamogeton

perfoliatus

Significant

Damage
> 10 mg/L Mixture [1]

Biological Interactions and Signaling Pathways
While primarily known for their surfactant properties, recent research has indicated that

dodecylbenzene derivatives can interact with biological systems in complex ways.

A recent study has shown that SDBS can alleviate atopic dermatitis-like inflammatory

responses. The proposed mechanism involves the inhibition of the NF-κB (nuclear factor kappa

B) and MAPK (mitogen-activated protein kinase) signaling pathways in a STAT3 (signal

transducer and activator of transcription 3) dependent manner.[7][8] This suggests that SDBS

may have anti-inflammatory properties, a finding that could have implications for its use in

consumer products.[7]
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Simplified NF-κB/MAPK Signaling Pathway Inhibition by SDBS
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Caption: Inhibition of inflammatory pathways by SDBS.

The environmental fate of dodecylbenzene sulfonates is largely determined by microbial

degradation. Studies have shown that bacteria can metabolize these compounds. The process

is thought to initiate with the oxidation of the terminal methyl group of the alkyl chain, followed

by a β-oxidation pathway. The sulfonate group is removed as sulfite, which is then further

metabolized.[9]
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Proposed Biodegradation Pathway of Dodecylbenzene Sulfonate
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Caption: Microbial degradation of dodecylbenzene sulfonate.

Conclusion
Dodecylbenzene and its sulfonated derivatives are compounds of significant industrial

importance. While their primary application is in cleaning products, ongoing research continues

to reveal their complex interactions with biological and environmental systems. For

researchers, a thorough understanding of their synthesis, toxicology, and metabolic pathways

is crucial for developing safer and more effective products and for assessing their

environmental impact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15176053?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/30229487/
https://pubmed.ncbi.nlm.nih.gov/30229487/
https://en.wikipedia.org/wiki/Dodecylbenzene
https://www.alfa-chemistry.com/resources/sulfonation-reaction-synthesis-of-sodium-dodecyl-benzene-sulfonate.html
https://www.chembridgesgroup.com/lab/linear-alkyl-benzene/
https://pubmed.ncbi.nlm.nih.gov/21164075/
https://pubmed.ncbi.nlm.nih.gov/21164075/
https://www.cleaninginstitute.org/sites/default/files/research-pdfs/Linear_AlkylBenzene_Sulfonate.pdf
https://pubmed.ncbi.nlm.nih.gov/40744987/
https://pubmed.ncbi.nlm.nih.gov/40744987/
https://pubmed.ncbi.nlm.nih.gov/40744987/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12314043/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12314043/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12314043/
https://ore.exeter.ac.uk/articles/journal_contribution/Microbial_metabolism_of_alkylbenzene_sulphonates_Bacterial_metabolism_of_undecylbenzene-p-sulphonate_and_dodecylbenzene-p-sulphonate/29689217
https://ore.exeter.ac.uk/articles/journal_contribution/Microbial_metabolism_of_alkylbenzene_sulphonates_Bacterial_metabolism_of_undecylbenzene-p-sulphonate_and_dodecylbenzene-p-sulphonate/29689217
https://www.benchchem.com/product/b15176053#didecylbenzene-cas-number-and-molecular-formula
https://www.benchchem.com/product/b15176053#didecylbenzene-cas-number-and-molecular-formula
https://www.benchchem.com/product/b15176053#didecylbenzene-cas-number-and-molecular-formula
https://www.benchchem.com/product/b15176053#didecylbenzene-cas-number-and-molecular-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15176053?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

